Cas no 141123-12-8 (1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)-)

• Product Name: 1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)-
• CAS No: 141123-12-8
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 1302331
• PubChem ID: 71343526
• Update Time: 2025-04-20

1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)-
• 4-(4-chloro-3-methylphenyl)-2H-phthalazin-1-one
• DTXSID70770107
• 141123-12-8
• 4-(4-Chloro-3-methylphenyl)phthalazin-1(2H)-one

• Inchi： 1S/C15H11ClN2O/c1-9-8-10(6-7-13(9)16)14-11-4-2-3-5-12(11)15(19)18-17-14/h2-8H,1H3,(H,18,19)
• InChI Key： OGZKAXCPOIFUFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 270.05613
• Monoisotopic Mass: 270.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46